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Compound of Interest

Compound Name: 3-Hydroxybutanamide

Cat. No.: B1209564 Get Quote

A Note on the Historical Context: Despite a thorough review of contemporary chemical

literature and historical archives, the specific details surrounding the initial discovery and first

reported synthesis of 3-hydroxybutanamide remain elusive. Early chemical studies often

lacked the standardized documentation and digital indexing prevalent today, making the

attribution of a definitive "first" synthesis challenging. This guide, therefore, focuses on a well-

established and efficient method for its preparation, providing a comprehensive technical

overview for researchers, scientists, and drug development professionals.

Introduction
3-Hydroxybutanamide, also known as β-hydroxybutyramide, is a valuable chiral building block

in organic synthesis. Its structure incorporates both a hydroxyl and an amide functional group,

rendering it a versatile precursor for the synthesis of various biologically active molecules,

including pharmaceuticals and natural products. This technical guide provides an in-depth look

at a common and reliable method for the synthesis of 3-hydroxybutanamide: the

ammonolysis of ethyl 3-hydroxybutanoate.
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Property Value

Molecular Formula C₄H₉NO₂

Molecular Weight 103.12 g/mol

CAS Number (Racemic) 24311-45-3

CAS Number ((S)-enantiomer) 197852-03-2

CAS Number ((R)-enantiomer) 223540-10-1

Appearance White to off-white solid

Melting Point 78-82 °C

Boiling Point Decomposes upon heating

Solubility Soluble in water, methanol, ethanol

Synthesis of 3-Hydroxybutanamide via
Ammonolysis
The synthesis of 3-hydroxybutanamide is effectively achieved through the ammonolysis of its

corresponding ester, ethyl 3-hydroxybutanoate. This nucleophilic acyl substitution reaction

involves the displacement of the ethoxy group of the ester by ammonia.

Reaction Scheme:
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Reactants

Products
Ethyl 3-hydroxybutanoate

3-Hydroxybutanamide
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+   NH₃
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(Monitor by TLC)
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To cite this document: BenchChem. [Unveiling 3-Hydroxybutanamide: A Technical Guide to
its Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209564#discovery-and-first-synthesis-of-3-
hydroxybutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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